4-Oxo-TEMPO
4-Oxo-TEMPO
2,2,6,6-Tetramethylpiperidin-1-oxyl (TEMPO) is a stable radical that will react with reactive oxygen species (ROS). This conversion, followed by ESR, provides an indirect way to monitor ROS production in biological systems. TEMPONE is the 4-oxo derivative of TEMPO. In addition to possible uses as a spin trap, this nitroxyl radical can be used in hydrogen transfer experiments and as a polarizing agent in dynamic nuclear polarization NMR spectroscopy. TEMPONE and other nitroxyl radicals have also been shown to reduce mean arterial pressure in spontaneously hypertensive rats when administered intravenously.
Brand Name:
Vulcanchem
CAS No.:
2896-70-0
VCID:
VC0015749
InChI:
InChI=1S/C9H16NO2/c1-8(2)5-7(11)6-9(3,4)10(8)12/h5-6H2,1-4H3
SMILES:
CC1(CC(=O)CC(N1[O])(C)C)C
Molecular Formula:
C9H16NO2
Molecular Weight:
170.23 g/mol
4-Oxo-TEMPO
CAS No.: 2896-70-0
Reference Standards
VCID: VC0015749
Molecular Formula: C9H16NO2
Molecular Weight: 170.23 g/mol
| CAS No. | 2896-70-0 |
|---|---|
| Product Name | 4-Oxo-TEMPO |
| Molecular Formula | C9H16NO2 |
| Molecular Weight | 170.23 g/mol |
| Standard InChI | InChI=1S/C9H16NO2/c1-8(2)5-7(11)6-9(3,4)10(8)12/h5-6H2,1-4H3 |
| Standard InChIKey | WSGDRFHJFJRSFY-UHFFFAOYSA-N |
| SMILES | CC1(CC(=O)CC(N1[O])(C)C)C |
| Canonical SMILES | CC1(CC(=O)CC(N1[O])(C)C)C |
| Appearance | Assay:≥98%A crystalline solid |
| Description | 2,2,6,6-Tetramethylpiperidin-1-oxyl (TEMPO) is a stable radical that will react with reactive oxygen species (ROS). This conversion, followed by ESR, provides an indirect way to monitor ROS production in biological systems. TEMPONE is the 4-oxo derivative of TEMPO. In addition to possible uses as a spin trap, this nitroxyl radical can be used in hydrogen transfer experiments and as a polarizing agent in dynamic nuclear polarization NMR spectroscopy. TEMPONE and other nitroxyl radicals have also been shown to reduce mean arterial pressure in spontaneously hypertensive rats when administered intravenously. |
| Synonyms | 2,2,6,6-Tetramethyl-4-oxopiperidine-1-oxyl TAN Tempone Triacetoneamine N Oxyl Triacetoneamine-N-Oxyl |
| PubChem Compound | 520789 |
| Last Modified | Nov 11 2021 |
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